Cas no 2648919-43-9 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid
• CAS No: 2648919-43-9
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5937907
• PubChem ID: 165878117
• Update Time: 2025-10-22

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methylpentanoic acid
• 2648919-43-9
• EN300-1507336

• Inchi： 1S/C27H34N2O5/c1-4-9-18(15-25(30)29-24(26(31)32)14-17(2)3)28-27(33)34-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,17-18,23-24H,4,9,14-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)/t18?,24-/m0/s1
• InChI Key： WPJUBSXHWGGLNQ-LUTIACGYSA-N
• SMILES： O(C(NC(CC(N[C@H](C(=O)O)CC(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid

Introduction to (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic Acid (CAS No. 2648919-43-9)

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2648919-43-9, represents a pinnacle of molecular design, integrating advanced functional groups to potentially modulate biological pathways. Its structure, characterized by a chiral center and multiple pharmacophoric elements, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular framework of this compound is a testament to the ingenuity of modern synthetic chemistry. The presence of a (2S) configuration indicates a specific stereochemical arrangement that can critically influence its biological activity. This chirality is often a key factor in the efficacy and selectivity of pharmaceutical agents, making this compound particularly intriguing for medicinal chemists.

The core structure of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid consists of an amino acid derivative linked to a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc moiety is widely recognized in peptide synthesis for its protective group properties, but in this context, it may serve additional roles in modulating the compound's pharmacokinetic profile. The hexanamido and 4-methylpentanoic acid segments contribute to the compound's solubility and interaction with biological targets, making it a versatile scaffold for further derivatization.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of complex molecules like this one. By leveraging high-throughput virtual screening and molecular dynamics simulations, researchers can rapidly assess potential binding interactions with biological targets. This approach has been instrumental in identifying novel therapeutic agents and optimizing existing ones. The structural features of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid, particularly its chiral center and the presence of fluorenylmethoxycarbonyl group, make it an attractive candidate for such studies.

In the realm of drug discovery, the ability to modulate protein-protein interactions is crucial for developing treatments for a wide range of diseases. The unique structural motifs in this compound may enable it to interact with specific proteins or enzymes, thereby altering cellular signaling pathways. For instance, research has shown that certain amino acid derivatives can act as protease inhibitors or modulate the activity of kinases, which are often implicated in cancer and inflammatory diseases.

The synthesis of such complex molecules requires meticulous planning and execution. Advanced synthetic techniques, including asymmetric catalysis and protecting group strategies, are employed to construct the desired stereochemistry accurately. The synthesis pathway for (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid likely involves multiple steps, each requiring careful optimization to ensure high yield and purity.

Efforts are ongoing to explore the therapeutic potential of this compound through preclinical studies. These studies aim to evaluate its safety profile, pharmacokinetic properties, and biological activity in vitro and in vivo. Preliminary data suggest that compounds with similar structural features may exhibit potent effects on target proteins, warranting further investigation.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The fluorenylmethoxycarbonyl group not only enhances the stability of the molecule but also influences its electronic properties, potentially affecting how it interacts with biological targets. This has led to increased interest in fluorinated derivatives as pharmacophores in drug design.

The chiral center at the (2S) position is another critical feature that merits attention. Chirality plays a pivotal role in determining the biological activity of many drugs. Enantiomers, which are mirror-image forms of each other, can exhibit vastly different pharmacological effects. Therefore, ensuring the correct stereochemistry is essential for achieving the desired therapeutic outcome.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with specific targets. The combination of computational modeling and experimental validation has been particularly effective in identifying lead compounds for drug development. The structural complexity of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid makes it an exciting prospect for further exploration in this context.

The potential applications of this compound extend beyond traditional small-molecule drug development. It may also serve as a valuable tool in research settings, providing insights into fundamental biological processes or acting as a scaffold for generating novel derivatives with enhanced properties.

In conclusion, (2S)-2-3-{((9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid (CAS No. 2648919-43-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of molecular interactions continues to improve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.